Cas no 2171481-31-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid
• CAS No: 2171481-31-3
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6383694
• PubChem ID: 165534690
• Update Time: 2025-10-19

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid
• 2171481-31-3
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-4,4-difluorobutanoic acid
• EN300-1563145

• Inchi： 1S/C25H28F2N2O5/c1-3-14(2)22(24(32)28-20(23(26)27)12-21(30)31)29-25(33)34-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20,22-23H,3,12-13H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： SPTXGYVHLBLZGU-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid (CAS: 2171481-31-3)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid (CAS: 2171481-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated structure and Fmoc-protected amino acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The presence of difluorobutanoic acid in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel solid-phase peptide synthesis (SPPS) protocol that incorporates this compound as a building block for the development of fluorinated peptides. The researchers reported improved yield and purity compared to traditional methods, highlighting the compound's utility in complex peptide architectures. Additionally, the study emphasized the compound's role in enhancing peptide stability against enzymatic degradation, a critical factor in therapeutic applications.

Another key area of research involves the use of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid in prodrug design. A recent preprint on bioRxiv demonstrated its incorporation into prodrugs targeting cancer cells, leveraging the difluorobutanoic acid moiety to improve cellular uptake and release kinetics. The study utilized in vitro and in vivo models to validate the enhanced efficacy and reduced off-target effects of the prodrugs, suggesting potential clinical applications in oncology.

Furthermore, computational studies have provided insights into the molecular interactions of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid with biological targets. Molecular docking simulations revealed favorable binding affinities for enzymes involved in inflammatory pathways, positioning the compound as a potential modulator of immune responses. These findings were corroborated by experimental data showing significant inhibition of pro-inflammatory cytokines in cell-based assays.

In conclusion, the latest research on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4,4-difluorobutanoic acid (CAS: 2171481-31-3) underscores its versatility and promise in multiple domains of chemical biology and drug development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications, particularly in the design of next-generation therapeutics. Researchers are encouraged to explore its potential in combination therapies and personalized medicine, given its favorable pharmacokinetic properties.